(5As,9aS)-N-[(3S)-1-azabicyclo[2.2.2]octan-3-yl]-2-chloro-5a,6,7,8,9,9a-hexahydrodibenzofuran-4-carboxamide

• CAS No.: 136174-04-4
• Product Name: (5As,9aS)-N-[(3S)-1-azabicyclo[2.2.2]octan-3-yl]-2-chloro-5a,6,7,8,9,9a-hexahydrodibenzofuran-4-carboxamide
• Molecular Formula: C₂₀H₂₅ClN₂O₂
• Molecular Weight: 360.9 g/mol
• IUPAC Name: (5aS,9aS)-N-[(3S)-1-azabicyclo[2.2.2]octan-3-yl]-2-chloro-5a,6,7,8,9,9a-hexahydrodibenzofuran-4-carboxamide
• Standard InChI: InChI=1S/C20H25ClN2O2/c21-13-9-15-14-3-1-2-4-18(14)25-19(15)16(10-13)20(24)22-17-11-23-7-5-12(17)6-8-23/h9-10,12,14,17-18H,1-8,11H2,(H,22,24)/t14-,17+,18-/m0/s1
• Standard InChIKey: LDYMIBZOCSHLBG-UHFFFAOYSA-N
• Isomeric SMILES: C1CC[C@H]2[C@@H](C1)C3=C(O2)C(=CC(=C3)Cl)C(=O)N[C@@H]4CN5CCC4CC5
• SMILES: C1CCC2C(C1)C3=C(O2)C(=CC(=C3)Cl)C(=O)NC4CN5CCC4CC5
• Canonical SMILES: C1CCC2C(C1)C3=C(O2)C(=CC(=C3)Cl)C(=O)NC4CN5CCC4CC5
• Description: RG-12915 is a selective 5-HT3 antagonist, with IC50 value of 0.16 nM.
• Synonyms: 4-(N-(1-azabicyclo(2.2.2)-octan-3-yl))-2-chloro-5a,6,7,8,9,9a-hexahydrobenzofurancarboxamide; RG 12915; RG-12915
• Reference: [1]. Fitzpatrick LR, et al. RG 12915: a potent 5-hydroxytryptamine-3 antagonist that is an orally effective inhibitor of cytotoxic drug-induced emesis in the ferret and dog. J Pharmacol Exp Ther. 1990 Aug;254(2):450-5.
• PubChem Compound: 9800933
• Last Modified: Nov 11 2021